Cas no 62419-71-0 (1,3-Butanedione, 2-[(2-aminophenyl)azo]-1-phenyl-)

• Product name: 1,3-Butanedione, 2-[(2-aminophenyl)azo]-1-phenyl-
• CAS No: 62419-71-0
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 445449
• PubChem ID: 71386588

1,3-Butanedione, 2-[(2-aminophenyl)azo]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 2-[(2-aminophenyl)azo]-1-phenyl-
• 2-[(2-aminophenyl)diazenyl]-1-phenylbutane-1,3-dione
• DTXSID50808755
• 2-[(E)-(2-Aminophenyl)diazenyl]-1-phenylbutane-1,3-dione
• 62419-71-0

• Inchi： InChI=1S/C16H15N3O2/c1-11(20)15(16(21)12-7-3-2-4-8-12)19-18-14-10-6-5-9-13(14)17/h2-10,15H,17H2,1H3
• InChI Key： HVHXKTAIAVQICO-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)C1=CC=CC=C1)N=NC2=CC=CC=C2N

Computed Properties

• Exact Mass: 281.11655
• Monoisotopic Mass: 281.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.88